Cas no 1823444-16-1 (Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 1823444-16-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5750327
• PubChem ID: 130154044
• Update Time: 2025-06-08

Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7435926
• 1823444-16-1
• Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate

• Inchi： 1S/C10H17NO3/c1-13-10(12)6-2-7-4-14-5-8(3-6)9(7)11/h6-9H,2-5,11H2,1H3
• InChI Key： XSQSNXDQIAPWGI-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(=O)OC)CC(C1)C2N

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate

Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 1823444-16-1): A Comprehensive Overview

Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 1823444-16-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, characterized by its unique fused ring system and functional groups that make it a promising candidate for various biological applications.

The chemical structure of Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate consists of a bicyclo[3.3.1]nonane core, which is a bicyclic saturated hydrocarbon with a nine-membered ring system containing three rings of different sizes. The presence of an amino group at the 9-position and a carboxylate group at the 7-position introduces both basic and acidic properties to the molecule, making it amenable to various chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from natural product-like structures. The bicyclo[3.3.1]nonane motif is known for its structural rigidity and potential to mimic natural products, which are often associated with high biological activity. The synthesis of derivatives such as Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate has opened up new avenues for exploring pharmacophores that could lead to the discovery of next-generation therapeutics.

One of the key features of this compound is its ability to serve as a building block for more complex molecules through further functionalization. The carboxylate group, for instance, can be used to link other pharmacophores via amide or ester bonds, while the amino group can be modified to introduce additional hydrogen bonding or salt-forming capabilities. These properties make Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate a versatile intermediate in the synthesis of peptidomimetics and other bioactive molecules.

Recent studies have highlighted the potential of bicyclic amino acids in modulating various biological pathways. For example, derivatives of bicyclo[3.3.1]nonane have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The unique three-dimensional structure of these compounds can effectively interact with biological targets, leading to potent and selective pharmacological effects.

The synthesis of Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to achieve high yields and enantioselectivity in the production of this compound. These synthetic strategies are crucial for ensuring the availability of sufficient quantities for preclinical and clinical studies.

In addition to its synthetic significance, Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate has been investigated for its potential applications in drug delivery systems. The rigid bicyclic structure can enhance the stability and bioavailability of therapeutic agents when incorporated into formulations such as prodrugs or nanoparticles. Such applications are particularly relevant in the development of treatments for chronic diseases where long-term efficacy is essential.

The pharmacological profile of this compound is still under active investigation, but preliminary studies suggest that it may exhibit properties such as receptor binding affinity and metabolic stability that are desirable in drug candidates. Further research is needed to fully elucidate its biological activity and potential therapeutic applications across different disease areas.

The use of computational chemistry techniques has also been instrumental in understanding the interactions between Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate and biological targets at the molecular level. Molecular docking studies have provided insights into how this compound can bind to enzymes and receptors, offering a rational basis for designing more effective derivatives.

In conclusion, Methyl 9-amino-3-oxabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 1823444-16-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.